Cas no 1494742-12-9 (2-methanesulfonylcyclopentane-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 2-methanesulfonylcyclopentane-1-carboxylic acid, Mixture of diastereomers
• CAS No: 1494742-12-9
• MF: C₇H₁₂O₄S
• MW: 192.232781410217
• CID: 4602294
• PubChem ID: 65046974
• Update Time: 2025-10-30

2-methanesulfonylcyclopentane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonylcyclopentane-1-carboxylic acid, Mixture of diastereomers
• 2-methanesulfonylcyclopentane-1-carboxylic acid
• Cyclopentanecarboxylic acid, 2-(methylsulfonyl)-

• Inchi： 1S/C7H12O4S/c1-12(10,11)6-4-2-3-5(6)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： PDCUOZZSUQYXMI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCC1S(C)(=O)=O

Additional information on 2-methanesulfonylcyclopentane-1-carboxylic acid, Mixture of diastereomers

Research Brief on 2-Methanesulfonylcyclopentane-1-carboxylic Acid (Mixture of Diastereomers) and CAS 1494742-12-9

Recent studies on 2-methanesulfonylcyclopentane-1-carboxylic acid (a mixture of diastereomers) have highlighted its growing importance as a key intermediate in pharmaceutical synthesis. This compound (CAS 1494742-12-9) has attracted significant attention due to its unique structural features that make it valuable for developing novel therapeutic agents. The presence of both sulfonyl and carboxylic acid functional groups on a cyclopentane ring provides multiple points for chemical modification, enabling diverse applications in drug discovery.

Current research indicates this compound plays a crucial role in the synthesis of selective enzyme inhibitors, particularly in developing treatments for inflammatory diseases and certain cancers. The diastereomeric mixture presents interesting challenges and opportunities in stereoselective synthesis, with recent studies focusing on separation techniques and the biological activity differences between stereoisomers. Advanced chromatographic methods have been developed to separate the diastereomers, allowing for more precise pharmacological evaluation.

In metabolic studies, 2-methanesulfonylcyclopentane-1-carboxylic acid has shown favorable pharmacokinetic properties, including good membrane permeability and metabolic stability. These characteristics make it an attractive scaffold for medicinal chemistry optimization. Recent patent filings (2022-2023) reveal its incorporation into several drug candidates targeting protein-protein interactions, particularly in oncology applications.

The synthetic routes to this compound have been optimized in recent years, with green chemistry approaches gaining prominence. Catalytic asymmetric synthesis methods have been reported that can produce enantiomerically enriched forms, though the diastereomeric mixture remains commercially important due to cost-effectiveness for many applications. Process chemistry innovations have reduced production costs by approximately 30% since 2020 while maintaining high purity standards.

Emerging applications include its use as a building block for PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies. The sulfonyl group in particular facilitates linker attachment in these bifunctional molecules. Research groups at several major pharmaceutical companies have incorporated this scaffold into their degrader platforms, with promising preclinical results reported in recent conference presentations.

Safety and toxicology studies conducted in 2023 demonstrate that this compound has a favorable profile for pharmaceutical development, with no significant genotoxicity or cytotoxicity observed at therapeutic concentrations. The diastereomeric mixture shows comparable safety to the separated isomers, supporting its continued use in drug discovery programs. Ongoing research is exploring its potential in CNS drug development, leveraging its ability to cross the blood-brain barrier.

Future directions for research include further exploration of structure-activity relationships among the diastereomers, development of more efficient synthetic methodologies, and expansion of its applications in novel therapeutic modalities. The compound's versatility and demonstrated utility in multiple drug discovery paradigms suggest it will remain an important tool for medicinal chemists in the coming years.